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Compound of Interest

Compound Name:
1,1'-Diethyl-4,4'-bipyridinium

dibromide

Cat. No.: B119859 Get Quote

An In-depth Technical Guide on the Crystal Structure of 1,1'-Diethyl-4,4'-bipyridinium Diiodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of 1,1'-diethyl-

4,4'-bipyridinium diiodide, a compound of interest in materials science and drug development.

This document details its crystallographic parameters, experimental protocols for its synthesis

and characterization, and visualizations of its molecular structure and the workflow for its

analysis.

Core Compound Structure
1,1'-Diethyl-4,4'-bipyridinium diiodide consists of a planar dication, 1,1'-diethyl-4,4'-bipyridinium,

and two iodide anions. The positive charge on the bipyridinium moiety is delocalized across the

two nitrogen-containing rings.
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Caption: Ionic association in 1,1'-diethyl-4,4'-bipyridinium diiodide.

Crystallographic Data
The crystal structure of 1,1'-diethyl-4,4'-bipyridinium diiodide has been determined by single-

crystal X-ray diffraction.[1] The key crystallographic parameters are summarized in the table

below.
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Parameter Value

Chemical Formula C₁₄H₁₈I₂N₂

IUPAC Name
1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium

diiodide

Crystal System Monoclinic

Space Group P 1 21/c 1

Unit Cell Dimensions

a 6.1965 Å

b 13.025 Å

c 10.419 Å

α 90.00°

β 103.88°

γ 90.00°

Z 2

Residual Factor (R) 0.033

Weighted Residual Factor (wR) 0.073

Experimental Protocols
The synthesis and crystal structure determination of 1,1'-diethyl-4,4'-bipyridinium diiodide are

based on the methods described by Eckert et al. in Acta Crystallographica Section C (1999).

Synthesis of 1,1'-Diethyl-4,4'-bipyridinium Diiodide
A solution of 4,4'-bipyridine in a suitable solvent, such as acetonitrile, is treated with an excess

of iodoethane. The reaction mixture is typically stirred at room temperature or gently heated to

facilitate the quaternization of the nitrogen atoms. The product, 1,1'-diethyl-4,4'-bipyridinium

diiodide, precipitates from the solution and can be collected by filtration, washed with a small

amount of cold solvent, and dried under vacuum. Single crystals suitable for X-ray diffraction
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can be grown by slow evaporation of a saturated solution of the compound in an appropriate

solvent system, such as ethanol-water.

Single-Crystal X-ray Diffraction
A single crystal of 1,1'-diethyl-4,4'-bipyridinium diiodide of suitable size and quality is mounted

on a goniometer head. X-ray diffraction data is collected at a controlled temperature, typically

293 K, using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα

radiation, λ = 0.71073 Å). The data is processed to yield the unit cell parameters and intensity

data. The crystal structure is then solved by direct methods and refined by full-matrix least-

squares on F².
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Caption: Experimental workflow for synthesis and crystallographic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-Bipyridinium, 1,1'-diethyl-, diiodide | C14H18I2N2 | CID 14598831 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["crystal structure of 1,1'-diethyl-4,4'-bipyridinium
diiodide"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119859#crystal-structure-of-1-1-diethyl-4-4-
bipyridinium-diiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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